Cas no 71216-00-7 (Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-tridecyl-)

• Product Name: Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-tridecyl-
• CAS No: 71216-00-7
• MF: C₄₁H₆₈N₄O₂
• MW: 649.004231452942
• CID: 568021
• PubChem ID: 117087
• Update Time: 2025-04-19

Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-tridecyl- Chemical and Physical Properties

Names and Identifiers

• N,N''-(methylenedi-p-phenylene)bis[N'-tridecylurea]
• 1,1'-(methanediyldibenzene-4,1-diyl)bis(3-tridecylurea)
• 4,4'-Bis(tridecylaminocarbonylamino)diphenylmethane
• N,N''-(Methylenedi-4,1-phenylene)bis(N'-tridecylurea)
• N,N''-(Methylenedi-p-phenylene)bis(N'-tridecylurea)
• Urea, N,N''-(methylenedi-4,1-phenylene)bis(N'-tridecyl-
• DTXSID0072306
• EINECS 275-275-5
• 71216-00-7
• NS00037175
• N,N''-(Methylenedi-4,1-phenylene)bis[N'-tridecylurea]
• 1,1'-(methylenebis(4,1-phenylene))bis(3-tridecylurea)
• Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-tridecyl-

• Inchi： 1S/C41H68N4O2/c1-3-5-7-9-11-13-15-17-19-21-23-33-42-40(46)44-38-29-25-36(26-30-38)35-37-27-31-39(32-28-37)45-41(47)43-34-24-22-20-18-16-14-12-10-8-6-4-2/h25-32H,3-24,33-35H2,1-2H3,(H2,42,44,46)(H2,43,45,47)
• InChI Key： RIVGBEPCRRPCFS-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)CC1C=CC(=CC=1)NC(NCCCCCCCCCCCCC)=O)NCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 648.53464
• Monoisotopic Mass: 648.53422742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 47
• Rotatable Bond Count: 28
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.1
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 82.26